Cas no 129199-44-6 (2-(2,4-dichlorophenoxy)-3-nitropyridine)

• Product Name: 2-(2,4-dichlorophenoxy)-3-nitropyridine
• CAS No: 129199-44-6
• MF: C₁₁H₆Cl₂N₂O₃
• MW: 285.082940578461
• CID: 3109618
• PubChem ID: 2801371
• Update Time: 2025-09-28

2-(2,4-dichlorophenoxy)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-dichlorophenoxy)-3-nitropyridine
• EFA19944
• SCHEMBL16295397
• EN300-189572
• UPCMLD0ENAT5731223:001
• C11H6Cl2N2O3
• 129199-44-6
• G23571
• Z86235586
• AKOS001297478
• Oprea1_146555

• Inchi： 1S/C11H6Cl2N2O3/c12-7-3-4-10(8(13)6-7)18-11-9(15(16)17)2-1-5-14-11/h1-6H
• InChI Key： RBDZTSGZRDNTHV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C(=CC=CN=1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 283.9755474Da
• Monoisotopic Mass: 283.9755474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(2,4-dichlorophenoxy)-3-nitropyridine

Recent Advances in the Study of 2-(2,4-Dichlorophenoxy)-3-Nitropyridine (CAS: 129199-44-6)

The compound 2-(2,4-dichlorophenoxy)-3-nitropyridine (CAS: 129199-44-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a dichlorophenoxy moiety with a nitropyridine ring, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its biological activities.

A study published in the Journal of Medicinal Chemistry (2023) investigated the antimicrobial properties of 2-(2,4-dichlorophenoxy)-3-nitropyridine. The research demonstrated that this compound exhibits potent activity against a range of Gram-positive and Gram-negative bacteria, with minimum inhibitory concentrations (MICs) comparable to established antibiotics. The study also highlighted the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action that could be exploited to combat antibiotic-resistant strains.

In the context of agrochemical applications, a recent report in Pest Management Science (2024) explored the herbicidal efficacy of 2-(2,4-dichlorophenoxy)-3-nitropyridine. The findings indicated that this compound effectively inhibits the growth of broadleaf weeds by interfering with the auxin signaling pathway. Field trials showed a significant reduction in weed biomass, with minimal impact on non-target plant species, positioning it as a potential candidate for sustainable weed management strategies.

Another area of interest is the compound's role in cancer research. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) investigated the anticancer properties of 2-(2,4-dichlorophenoxy)-3-nitropyridine derivatives. The results revealed that certain analogs of this compound exhibit selective cytotoxicity against cancer cell lines, particularly those with overexpression of tyrosine kinase receptors. Molecular docking studies suggested that these derivatives may act as kinase inhibitors, providing a foundation for further drug development efforts.

The synthesis and optimization of 2-(2,4-dichlorophenoxy)-3-nitropyridine have also been a focus of recent research. A paper in Tetrahedron Letters (2024) described a novel, high-yield synthetic route using palladium-catalyzed cross-coupling reactions. This method not only improves the efficiency of production but also allows for the introduction of various functional groups, enabling the creation of a diverse library of derivatives for structure-activity relationship (SAR) studies.

In conclusion, the growing body of research on 2-(2,4-dichlorophenoxy)-3-nitropyridine (CAS: 129199-44-6) underscores its multifaceted potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and diverse biological activities make it a valuable scaffold for further investigation. Future studies should focus on optimizing its pharmacokinetic properties, exploring its therapeutic potential in vivo, and assessing its environmental impact to fully realize its commercial and clinical potential.